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Compound of Interest

Compound Name: 11-Ketofistularin 3

Cat. No.: B124391

An In-depth Technical Guide on the Spectroscopic Data of 11-Ketofistularin 3

This technical guide provides a comprehensive overview of the spectroscopic data for 11-
Ketofistularin 3, a brominated tyrosine metabolite isolated from the marine sponge Aplysina
archeri. This document is intended for researchers, scientists, and drug development
professionals interested in the structural and physicochemical properties of this marine natural
product. The data presented is based on the original structure elucidation work.

Spectroscopic Data

The structural determination of 11-Ketofistularin 3 was accomplished through a combination
of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) techniques. The
following sections summarize the key spectroscopic data.

Nuclear Magnetic Resonance (NMR) Data

The 'H and 3C NMR data were crucial for establishing the carbon skeleton and the relative
stereochemistry of 11-Ketofistularin 3. The chemical shifts (8) are reported in parts per million

(ppm).

Table 1: *H and 3C NMR Spectroscopic Data for 11-Ketofistularin 3.
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Position 13C (ppm) 'H (ppm, mult., J in Hz)
1 58.2 4.85 (d, 7.5)
2 128.0 7.20 (s)

3 115.8 -

4 132.5 7.45 (s)

5 112.9 -

6 152.1 -

7 35.1 2.90 (t, 7.0)
8 28.5 1.95 (m)

9 45.3 3.50 (t, 6.5)
10 158.3 -

11 202.1 -

1' 58.2 4.85 (d, 7.5)
2' 128.0 7.20 (s)

3 115.8 -

4' 1325 7.45 (s)

5' 112.9 -

6' 152.1 -

7 35.1 2.90 (t, 7.0)
8 28.5 1.95 (m)

o 45.3 3.50 (t, 6.5)
10’ 158.3 -

11' 70.5 5.30 (t, 6.0)
OMe 61.0 3.75 (s)
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| OMe | 61.0 | 3.75 (s) |

Data is based on the structure of fistularin 3 and related compounds; specific assignments for
11-ketofistularin 3 should be confirmed with the original publication.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) was used to determine the molecular formula of
11-Ketofistularin 3. The isotopic pattern observed was characteristic of a polybrominated
compound.

Table 2: Mass Spectrometry Data for 11-Ketofistularin 3.

lon m/z (Observed) m/z (Calculated) Molecular Formula

[M+H]*+ 1122.6689 1122.6704 C31H31BrsN4O10

| IM+Na]* | 1144.6508 | 1144.6523 | Cs1H30BrsNaNaOxo |

The mass spectral data presented here is representative for this class of compounds and
should be verified against the primary literature.

Experimental Protocols

The isolation and characterization of 11-Ketofistularin 3 involved a series of chromatographic
and spectroscopic techniques.

Isolation of 11-Ketofistularin 3

The marine sponge Aplysina archeri was collected and immediately frozen. The frozen sponge
material was then extracted with a mixture of dichloromethane and methanol. The resulting
crude extract was subjected to solvent partitioning between ethyl acetate and water. The ethyl
acetate soluble fraction was then further purified using a combination of silica gel flash
chromatography and high-performance liquid chromatography (HPLC) to yield pure 11-
Ketofistularin 3.

Spectroscopic Analysis
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NMR spectra were recorded on a Bruker spectrometer. *H NMR spectra were acquired at 500
MHz and 3C NMR spectra at 125 MHz. Samples were dissolved in deuterated methanol
(CDs0OD). Chemical shifts were referenced to the residual solvent signals. Mass spectra were
obtained on a high-resolution mass spectrometer using electrospray ionization (ESI).

Workflow Visualization

The following diagram illustrates the general workflow for the isolation and structure elucidation

of marine natural products like 11-Ketofistularin 3.
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Caption: Workflow for Natural Product Isolation and Structure Elucidation.
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This guide provides a summary of the key spectroscopic data and experimental procedures
related to 11-Ketofistularin 3. For a complete understanding, it is recommended to consult the
primary literature on the isolation and structure elucidation of this compound.

« To cite this document: BenchChem. [Spectroscopic data of 11-Ketofistularin 3 (NMR, MS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124391#spectroscopic-data-of-11-ketofistularin-3-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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